Cas no 5219-04-5 (Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-)
5219-04-5 structure
Product Name:Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
CAS No:5219-04-5
MF:C16H13NO2
MW:251.279924154282
CID:360310
Update Time:2024-01-28
Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
- 2-(4-Methoxyphenyl)-3-oxo-3-phenylpropanenitrile; benzenepropanenitrile, alpha-(4-methoxyphenyl)-beta-oxo-
- Benzenepropanenitrile, α-(4-methoxyphenyl)-β-oxo-
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- Inchi: 1S/C16H13NO2/c1-19-14-9-7-12(8-10-14)15(11-17)16(18)13-5-3-2-4-6-13/h2-10,15H,1H3
- InChI Key: HZJOHONJTJFMRU-UHFFFAOYSA-N
- SMILES: C(#N)C(C1=CC=C(OC)C=C1)C(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 251.09469
Experimental Properties
- Density: 1.161
- Boiling Point: 424°C at 760 mmHg
- Flash Point: 185.3°C
- Refractive Index: 1.58
- PSA: 50.09
Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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